Cas no 14628-67-2 (14628-67-2)
14628-67-2 structure
Product Name:14628-67-2
14628-67-2 Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-pyrrolo[1,5-b,2,3-c']dipyridazine
- 3-methylpyrrolo[1,2-b:5,4-c']dipyridazine
- NSC193039
- NSC-193039
- 14628-67-2
- DTXSID60307587
-
- Inchi: 1S/C10H8N4/c1-7-5-8-6-9-3-2-4-11-14(9)10(8)13-12-7/h2-6H,1H3
- InChI Key: XNBPNOBVDOCUNP-UHFFFAOYSA-N
- SMILES: N12C3C(=CC(C)=NN=3)C=C1C=CC=N2
Computed Properties
- Exact Mass: 184.07504
- Monoisotopic Mass: 184.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
- LogP: 1.58590
14628-67-2 Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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